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Compound of Interest |

Compound Name: (S)-1-(3-bromophenyl)ethanamine
CAS No.: 139305-96-7
Cat. No.: B148937

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This document provides a comprehensive technical overview of (S)-1-(3-
bromophenyl)ethanamine, a chiral amine of significant interest in synthetic and medicinal
chemistry. It details the molecule's physicochemical properties, outlines key experimental
protocols for its synthesis and application, and illustrates relevant chemical workflows.

Introduction

(S)-1-(3-bromophenyl)ethanamine is a chiral primary amine that serves as a valuable building
block in asymmetric synthesis. Chiral amines are integral to the structure of approximately 40%
of all pharmaceuticals, making enantiomerically pure amines like (S)-1-(3-
bromophenyl)ethanamine critical starting materials and intermediates in drug discovery and
development. Its utility stems from its ability to introduce a specific stereocenter into a target
molecule, which is crucial for achieving desired pharmacological activity and minimizing off-
target effects. This guide summarizes its key properties and common experimental procedures
relevant to its application.
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Physicochemical and Computed Properties

The fundamental properties of (S)-1-(3-bromophenyl)ethanamine are summarized below.
These data are essential for reaction planning, safety assessment, and analytical
characterization.

Property Value Reference
Molecular Formula CsH10BrN [1112]
Molecular Weight 200.08 g/mol [1][2][3]
CAS Number 139305-96-7 [1]
Appearance Liquid

Boiling Point 96 °C at 4 mmHg

Density 1.33 g/cm3

Purity Typically 297% [4]

N Keep in dark place, inert
Storage Conditions [1]
atmosphere, room temperature

Key Applications in Synthesis

(S)-1-(3-bromophenyl)ethanamine is primarily utilized in two key areas of organic synthesis:

o Asymmetric Synthesis: It serves as a chiral precursor or intermediate for the synthesis of
complex, enantiomerically pure molecules, including active pharmaceutical ingredients
(APIs). The amine functionality provides a reactive handle for a wide range of chemical
transformations, while the stereocenter directs the formation of subsequent chiral centers.

o Chiral Resolving Agent: Although less common for this specific molecule, chiral amines are
widely used as resolving agents. They react with racemic carboxylic acids to form
diastereomeric salts, which can be separated by crystallization due to their different physical
properties, such as solubility.

Experimental Protocols
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Detailed methodologies for the synthesis and application of (S)-1-(3-
bromophenyl)ethanamine are crucial for its effective use in research and development.

The following protocol describes a general method for the asymmetric reduction of an oxime
precursor, adapted from a synthesis for the (R)-enantiomer. This method is a common strategy
for producing chiral amines.

Objective: To synthesize (S)-1-(3-bromophenyl)ethanamine from N-[1-(3-
bromophenyl)ethylidene]hydroxylamine.

Materials:

e N-[1-(3-bromophenyl)ethylidene]hydroxylamine (oxime precursor)

¢ Chiral Ruthenium Catalyst (e.g., RuCIl(Cymene)((R)-tol-Binap)CI for the (S)-amine)
e Methanol

e Hydrogen Gas (H2)

 |sopropanol

o Parallel Autoclave System

o Chiral High-Performance Liquid Chromatography (HPLC) system

Procedure:

Reaction Setup: In a glass vial, combine 1 equivalent of N-[1-(3-
bromophenyl)ethylidene]hydroxylamine with 5 mol% of the chiral ruthenium catalyst.

e Solvent Addition: Add methanol to the vial (approximately 70 volumes relative to the oxime).

e Hydrogenation: Place the vial into a parallel autoclave. Pressurize the system to 30 bar with
hydrogen gas.

e Heating: Heat the reaction mixture to 90 °C and maintain this temperature for 24 hours with
stirring.
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o Cooling and Depressurization: After 24 hours, cool the system to 20 °C and carefully vent the
hydrogen gas.

o Work-up: Dilute the reaction mixture with isopropanol.

e Analysis: Analyze the crude product using chiral HPLC to determine the yield and
enantiomeric excess of (S)-1-(3-bromophenyl)ethanamine.

This protocol outlines the general steps for separating a racemic mixture of a carboxylic acid
using a chiral amine like (S)-1-(3-bromophenyl)ethanamine.

Objective: To separate a racemic carboxylic acid into its individual enantiomers.

Materials:

Racemic carboxylic acid

(S)-1-(3-bromophenyl)ethanamine (resolving agent)

Suitable solvent (e.g., ethanol, methanol, or a mixture)

Filtration apparatus

Acid and Base solutions for recovery (e.g., HCI, NaOH)

Procedure:

» Salt Formation: Dissolve the racemic carboxylic acid in a suitable solvent. Add an equimolar
amount of (S)-1-(3-bromophenyl)ethanamine. The two enantiomers of the acid will react
with the single enantiomer of the amine to form a mixture of two diastereomeric salts.

» Fractional Crystallization: Allow the solution to cool slowly. One of the diastereomeric salts
will be less soluble and will crystallize out of the solution. The difference in solubility is the
basis for the separation.

« |solation: Isolate the crystallized salt by filtration. The other diastereomer remains in the
filtrate.
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 Liberation of the Enantiomer: Treat the isolated diastereomeric salt with an acid (e.g., HCI) to
protonate the amine and liberate the enantiomerically pure carboxylic acid. The resolving
agent can be recovered by subsequent basification and extraction.

e Recovery from Filtrate: The other enantiomer of the carboxylic acid can be recovered from
the filtrate by a similar process of acidification and extraction.

Workflow Visualizations

The following diagrams illustrate the key experimental workflows described in this guide.

Asymmetric Synthesis Workflow

1. Reaction Setup
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2. Hydrogenation
(30 bar H2, 90 °C, 24h)
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Product:
(S)-1-(3-bromophenyl)ethanamine
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Caption: Workflow for the asymmetric synthesis of (S)-1-(3-bromophenyl)ethanamine.
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Chiral Resolution Workflow
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Caption: General workflow for chiral resolution using a chiral amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: (S)-1-(3-bromophenyl)ethanamine].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b148937/docs#technical-guide-s-1-3-bromophenyl-
ethanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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